N1-(3-fluoro-4-methylphenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3-fluoro-4-methylphenyl)-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H19FN2O3/c1-12-6-7-15(8-16(12)20)22-18(24)17(23)21-11-19(25)9-13-4-2-3-5-14(13)10-19/h2-8,25H,9-11H2,1H3,(H,21,23)(H,22,24)
• InChI Key: STGDXGLOKWRTFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2(CC3=CC=CC=C3C2)O)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

N1-(3-fluoro-4-methylphenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Antagonists

Research on compounds with similar structural features, such as those involving orexin receptors, highlights the potential for developing treatments for disorders like binge eating. For instance, selective antagonism at the orexin-1 receptor has been evaluated for its role in compulsive food intake, suggesting a novel pharmacological treatment approach for eating disorders with a compulsive component (Piccoli et al., 2012).

Selective Androgen Receptor Modulators

Another area of interest is the development of selective androgen receptor modulators (SARMs), which can be explored for treating androgen-dependent diseases. The pharmacokinetics and metabolism of such compounds in rats have been studied to investigate their therapeutic potential (Wu et al., 2006).

Synthesis and Rearrangement for Oxalamides

The synthetic methodologies for oxalamides, including N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, through a novel one-pot approach, could be relevant for generating compounds with similar structures. This method provides a new formula for both anthranilic acid derivatives and oxalamides, indicating its utility in synthesizing a wide range of biologically active compounds (Mamedov et al., 2016).

Metabolism Studies

Understanding the metabolism of related compounds, such as flutamide, highlights the importance of identifying potential reactive toxic metabolites in the development of safer therapeutic agents. Such studies are crucial for predicting drug safety and efficacy (Goda et al., 2006).